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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284

This technical support guide provides essential information for researchers, scientists, and drug
development professionals on the safe handling of 2-Ethylbenzaldehyde. It includes detailed
personal protective equipment (PPE) recommendations, emergency protocols, and answers to
frequently asked questions regarding its use in a laboratory setting.

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common questions and potential issues that may arise during
experiments involving 2-Ethylbenzaldehyde.

Q1: What are the immediate health hazards | should be aware of when working with 2-
Ethylbenzaldehyde?

Al: 2-Ethylbenzaldehyde is classified as a combustible liquid and is harmful if swallowed.[1] It
can cause skin and eye irritation.[2] Inhalation of vapors or mists may lead to respiratory
irritation.[2]

Q2: The color of my 2-Ethylbenzaldehyde appears pale yellow, although it's described as
colorless. Is it safe to use?

A2: 2-Ethylbenzaldehyde is typically a colorless to pale yellow liquid.[3] A pale yellow color
does not necessarily indicate impurity or degradation, but it is good practice to verify the purity
if your experiment is sensitive to impurities.
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Q3: I've noticed a sweet, floral odor. Does this indicate a leak or spill?

A3: 2-Ethylbenzaldehyde has a characteristic sweet, floral odor.[3] While this is a property of
the chemical, a noticeable odor could indicate a leak or inadequate ventilation. Ensure you are
working in a well-ventilated area, such as a fume hood, to minimize inhalation exposure.

Q4: What should I do if I accidentally spill a small amount of 2-Ethylbenzaldehyde on my lab
bench?

A4: For a small spill, you should absorb it with an inert material such as sand, earth, or
vermiculite.[4] After absorption, collect the material into a suitable, labeled container for waste
disposal.[4] Ensure you are wearing appropriate PPE, including gloves and eye protection,
during the cleanup process. Avoid breathing vapors.[4]

Q5: Can | store 2-Ethylbenzaldehyde with other organic solvents?

A5: 2-Ethylbenzaldehyde should be stored in a tightly closed container in a dry, cool, and well-
ventilated place.[1][5] It is incompatible with strong oxidizing agents, strong reducing agents,
and strong bases.[6] Therefore, it should be segregated from these chemicals during storage to
prevent potentially hazardous reactions.

Q6: My reaction involving 2-Ethylbenzaldehyde is not proceeding as expected. What are
some common side reactions or incompatibilities?

A6: 2-Ethylbenzaldehyde, as an aldehyde, is susceptible to oxidation, which can convert it to
2-ethylbenzoic acid. It can also participate in various condensation reactions.[5] Ensure your
reaction setup is under an inert atmosphere if sensitivity to air is a concern. It is incompatible
with strong oxidizing and reducing agents.[6]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Ethylbenzaldehyde. Note that
specific occupational exposure limits were not available in the consulted resources.
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Property Value Source(s)
Molecular Formula CoH100 [31[7]
Molecular Weight 134.18 g/mol [7]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 212 °C (lit.) [7]

Density 1.02 g/mL at 25 °C (lit.) [7]

Flash Point >110°C /230 °F [8]

Storage Class 10 - Combustible liquids

[7]

Personal Protective Equipment (PPE)

Proper selection and use of PPE are crucial to minimize exposure to 2-Ethylbenzaldehyde.

PPE Category Recommendation

Source(s)

Wear tightly fitting safety

Eye/Face Protection goggles or chemical safety

goggles.

[5]19]

Wear appropriate protective
gloves (e.g., Butyl rubber,
) ) Viton) and clothing to prevent
Skin Protection _
skin exposure. Natural rubber
(latex), nitrile rubber, and PVC

are not recommended.

[8][°]

Use only in a well-ventilated
area, such as a chemical fume
) ) hood. If vapors or aerosols are
Respiratory Protection , _
generated, a respirator with an
appropriate filter (e.g., type

ABEK) may be required.

[1]5]
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Emergency Procedures

First-Aid Measures
Exposure Route First-Aid Procedure Source(s)

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [5]
artificial respiration and seek

immediate medical attention.

Immediately remove all
i contaminated clothing. Wash
Skin Contact ) [1][5]
the affected area with soap

and plenty of water.

Rinse immediately with plenty
of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [1][5]
lenses if present and easy to
do. Continue rinsing. Seek

medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
ive anything by mouth to an
Ingestion gIve anying oy [1]05]
unconscious person. Call a
physician or poison control

center immediately.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant
foam, or dry sand.[1][5]

o Specific Hazards: The substance is a combustible liquid. Vapors are heavier than air and
may spread along floors, potentially forming explosive mixtures with air upon intense
heating.[1] Hazardous combustion products include carbon monoxide and carbon dioxide.[1]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][5]

Accidental Release Measures

For detailed steps on handling a spill, refer to the workflow diagram below.
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2-Ethylbenzaldehyde Spill Response Workflow

Immediate Actions

Evacuate immediate area
Alert others nearby

!

Ensure adequate ventilation
(if safe to do so)

!

Remove all sources of ignition

Containmert & Cleanup

Don appropriate PPE
(Gloves, Goggles, etc.)

Contain spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
sealed, labeled waste container

Decontaminate spill area

Dispose of waste according to
institutional and local regulations

Report the incident to EH&S

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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